Cas no 149475-53-6 (Ethanone, 1-[4-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]phenyl]-)

Ethanone, 1-[4-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]phenyl]- structure
149475-53-6 structure
Product Name:Ethanone, 1-[4-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]phenyl]-
CAS No:149475-53-6
MF:C19H26O11
MW:430.403147220612
CID:169171
PubChem ID:127686
Update Time:2025-04-19

Ethanone, 1-[4-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[4-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]phenyl]-
    • 1-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyphenyl]ethanone
    • 4-acetylphenyl 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside
    • 4-O-Priverosyl acetophenone
    • Bungeiside C
    • Bungeiside-C
    • Ethanone, 1-(4-((6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy)phenyl)-
    • p-Hydroxyacetophenone O-beta-D-xylopyranosyl-(1→6)-beta-D-glucopyranoside
    • NCGC00380492-01
    • CHEBI:182246
    • CHEMBL3402767
    • DTXSID60164278
    • Asterbatanoside A
    • AKOS040735757
    • 149475-53-6
    • Inchi: 1S/C19H26O11/c1-8(20)9-2-4-10(5-3-9)29-19-17(26)15(24)14(23)12(30-19)7-28-18-16(25)13(22)11(21)6-27-18/h2-5,11-19,21-26H,6-7H2,1H3/t11-,12-,13+,14-,15+,16-,17-,18+,19-/m1/s1
    • InChI Key: YQOKGDRMWQLQNR-BMVMOQKNSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)OC1C=CC(C(C)=O)=CC=1

Computed Properties

  • Exact Mass: 430.14751164g/mol
  • Monoisotopic Mass: 430.14751164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 175Ų

Experimental Properties

  • Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (9.9 g/l) (25 º C),
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